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Compound of Interest

Compound Name: C12H18N2OS3

Cat. No.: B12616928 Get Quote

Important Disclaimer: The compound with the molecular formula C12H18N2OS3, identified as

2-(4-methoxybenzyl)-4,5-dithia-1,8-diazacyclotetradecane-9,12-dione, is not well-documented

in publicly available scientific literature. Therefore, these application notes and protocols are

based on a well-researched organosulfur compound with a related disulfide functional group,

Diallyl Disulfide (DADS), a principal component of garlic oil. The provided data should be

considered as a starting point for research, and optimization for your specific cell lines and

experimental conditions is highly recommended.

Introduction
Diallyl disulfide (DADS) is a naturally occurring organosulfur compound found in garlic (Allium

sativum) and is known for its wide range of biological activities, including anticancer, anti-

inflammatory, and antioxidant properties.[1] In cell culture, DADS has been shown to inhibit the

proliferation of various cancer cell lines by inducing cell cycle arrest and apoptosis.[2][3] Its

mechanism of action often involves the modulation of key signaling pathways such as the

PI3K/Akt and NF-κB pathways.[4][5] These notes provide an overview of the dosage,

administration, and key experimental protocols for utilizing DADS in a research setting.

Data Presentation: Efficacy of DADS in Various Cell
Lines
The following tables summarize the effective concentrations and IC50 values of DADS in

different cancer cell lines as reported in the literature. These values can vary depending on the
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specific experimental conditions, including cell density and incubation time.

Table 1: IC50 Values of Diallyl Disulfide (DADS) in Human Cancer Cell Lines

Cell Line Cancer Type
Incubation
Time (h)

IC50 (µM) Reference

KPL-1
Breast Cancer

(ER+)
72 ~1.8-18.1 [6]

MCF-7
Breast Cancer

(ER+)
72 ~1.8-18.1 [6]

MDA-MB-231
Breast Cancer

(ER-)
72 1.8 [6]

MKL-F
Breast Cancer

(ER-)
72 ~1.8-18.1 [6]

T24 Bladder Cancer Not Specified
5-75 (effective

range)
[7]

CCF-STTG1 Astrocytoma Not Specified 1.5 µg/mL [2]

SW1783 Astrocytoma Not Specified >1.5 µg/mL [2]

SW1088 Astrocytoma Not Specified >1.5 µg/mL [2]

CHLA-03-AA Astrocytoma Not Specified <1.5 µg/mL [2]

Table 2: Effective Concentrations of Diallyl Disulfide (DADS) for Inducing Biological Effects
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Cell Line
Biological
Effect

Concentration
(mg/L)

Incubation
Time (h)

Reference

K562
Apoptosis

Induction
10, 20, 40, 80 48 [4][8]

MG-63
Inhibition of

Viability

20, 40, 60, 80,

100 µM
24, 48, 72 [9]

AGS
G2/M Cell Cycle

Arrest
50 µM Up to 48 [10]

PC12
Increased Free

Radicals
>50 µM Not Specified [3]

HeLa
Apoptosis

Induction
Not Specified Not Specified [11]

Signaling Pathways Modulated by DADS
DADS exerts its cellular effects by modulating several key signaling pathways, primarily the

PI3K/Akt and NF-κB pathways, which are crucial for cell survival and proliferation.

Inhibition of the PI3K/Akt Signaling Pathway
DADS has been shown to inhibit the PI3K/Akt signaling pathway, which is a central regulator of

cell growth, survival, and proliferation. By inhibiting this pathway, DADS can lead to decreased

cell viability and the induction of apoptosis.
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DADS inhibits the PI3K/Akt pathway, leading to apoptosis.

Modulation of the NF-κB Signaling Pathway
The NF-κB pathway is critical for inflammation, immune responses, and cell survival. DADS

has been demonstrated to suppress the activation of NF-κB, which can contribute to its anti-

inflammatory and pro-apoptotic effects.[5]
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DADS suppresses NF-κB activation and subsequent gene transcription.

Experimental Protocols
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The following are generalized protocols for common assays used to evaluate the effects of

DADS in cell culture. Note: These protocols should be optimized for your specific cell line and

experimental conditions.

Cell Viability Assay (MTT Assay)
This protocol is for determining the IC50 of DADS on adherent cells.

Cell Preparation DADS Treatment MTT Assay

Seed cells in
96-well plate

Incubate for 24h
(for cell attachment)

Add serial dilutions
of DADS

Incubate for
24-72h Add MTT reagent Incubate for 4h Add DMSO to

dissolve formazan
Read absorbance

at 490nm

Click to download full resolution via product page

Workflow for the MTT Cell Viability Assay.

Materials:

Diallyl Disulfide (DADS)

Dimethyl sulfoxide (DMSO) for stock solution

Complete cell culture medium

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Phosphate-buffered saline (PBS)

Microplate reader

Procedure:
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Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of

complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell

attachment.

DADS Preparation: Prepare a stock solution of DADS in DMSO. Further dilute the stock

solution in complete medium to achieve the desired final concentrations. Ensure the final

DMSO concentration does not exceed 0.5% to avoid solvent toxicity.

Treatment: Remove the medium from the wells and add 100 µL of medium containing

various concentrations of DADS. Include a vehicle control (medium with the same

concentration of DMSO) and a positive control if available.

Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an

additional 4 hours at 37°C.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well. Shake the plate on a shaker for 10 minutes to dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value using appropriate software.

Apoptosis Assay (Annexin V-FITC/PI Staining)
This protocol is for the quantitative analysis of apoptosis by flow cytometry.

Materials:

Annexin V-FITC/PI Apoptosis Detection Kit

1X Binding Buffer

Flow cytometer

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12616928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of

DADS for the appropriate duration.

Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS

and detach using a gentle cell scraper or trypsin. Centrifuge the cell suspension at 1,500 rpm

for 5 minutes.

Washing: Wash the cells twice with cold PBS.

Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6

cells/mL.

Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the

dark.

Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within

1 hour.

Cell Cycle Analysis (Propidium Iodide Staining)
This protocol is for analyzing the cell cycle distribution by flow cytometry.

Materials:

Propidium Iodide (PI) staining solution (containing RNase A)

70% Ethanol (ice-cold)

Flow cytometer

Procedure:

Cell Treatment and Harvesting: Treat cells with DADS as described for the apoptosis assay

and harvest the cells.
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Fixation: Resuspend the cell pellet in 1 mL of cold PBS and add dropwise to 3 mL of ice-cold

70% ethanol while vortexing gently. Fix the cells overnight at -20°C.

Washing: Centrifuge the fixed cells and wash twice with cold PBS.

Staining: Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

Incubation: Incubate for 30 minutes at room temperature in the dark.

Analysis: Analyze the samples using a flow cytometer to determine the percentage of cells in

the G0/G1, S, and G2/M phases of the cell cycle.[12]

Conclusion
Diallyl disulfide is a potent bioactive compound that can be utilized in cell culture to study its

anticancer effects. The provided protocols and data serve as a guide for researchers to design

and execute experiments to investigate the mechanisms of action of DADS. It is imperative to

perform dose-response and time-course studies to determine the optimal conditions for each

specific cell line and experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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